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Compound of Interest

Compound Name: 1-Pentan-d11-ol

Cat. No.: B105285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity

analysis of 1-Pentan-d11-ol. This deuterated analog of 1-pentanol is a valuable tool in various

research applications, including metabolic studies, pharmacokinetic analysis, and as an

internal standard in mass spectrometry-based assays. This document outlines a common

synthetic route and details the analytical methodologies required to ensure the high isotopic

enrichment of the final product.

Synthesis of 1-Pentan-d11-ol
The synthesis of 1-Pentan-d11-ol is most commonly achieved through the reduction of a highly

deuterated precursor, pentanoic acid. A plausible and efficient synthetic route involves the use

of pentanoic-d9 acid as a starting material and a deuterated reducing agent to install the final

two deuterium atoms at the C1 position.

Reaction Scheme:

CD₃(CD₂)₃COOD + LiAlD₄ → CD₃(CD₂)₃CD₂OD

Pentanoic-d9,d1-acid + Lithium aluminum deuteride → 1-Pentan-d11-ol

Starting Materials and Reagents
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Compound Name CAS Number Supplier Example Notes

Pentanoic-d9 Acid 115871-50-6
Cambridge Isotope

Laboratories, Inc.

Typically available

with high isotopic

enrichment (e.g., 98

atom % D).[1]

Lithium aluminum

deuteride (LiAlD₄)
14128-54-2 Sigma-Aldrich

A powerful deuterated

reducing agent. Must

be handled with care

under anhydrous

conditions.

Anhydrous Diethyl

Ether
60-29-7 Sigma-Aldrich

Used as a solvent for

the reduction reaction.

Must be thoroughly

dried before use.

Deuterium Oxide

(D₂O)
7789-20-0 Sigma-Aldrich

Used for the workup

to deuterate the

hydroxyl group.

1 M Hydrochloric Acid

(in D₂O)
N/A Prepared in-house

Used for the acidic

workup.

Experimental Protocol: Reduction of Pentanoic-d9 Acid
Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., argon or

nitrogen) is charged with a suspension of lithium aluminum deuteride (LiAlD₄) in anhydrous

diethyl ether. The suspension is cooled to 0 °C in an ice bath.

Addition of Deuterated Acid: A solution of pentanoic-d9 acid in anhydrous diethyl ether is

added dropwise to the stirred suspension of LiAlD₄ at a rate that maintains the reaction

temperature below 5 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then gently refluxed for a specified period (typically 2-4 hours) to ensure
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complete reduction. The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Workup: The reaction mixture is cooled to 0 °C, and the excess LiAlD₄ is quenched by the

slow, dropwise addition of deuterium oxide (D₂O). This is followed by the addition of a 1 M

solution of hydrochloric acid in D₂O until the precipitated salts dissolve.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic extracts are washed with a saturated

sodium bicarbonate solution and then with brine. The organic layer is dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed by rotary evaporation. The crude 1-
Pentan-d11-ol is then purified by fractional distillation under reduced pressure to yield the

final product.

Start: Pentanoic-d9 Acid Dissolve in
Anhydrous Diethyl Ether

Reduction with LiAlD₄

(0°C to reflux)
Quench with D₂O

Acidify with HCl in D₂O
Liquid-Liquid Extraction

with Diethyl Ether Fractional Distillation End: 1-Pentan-d11-ol

Click to download full resolution via product page

Plausible synthesis workflow for 1-Pentan-d11-ol.

Isotopic Purity Analysis
The determination of the isotopic purity of 1-Pentan-d11-ol is critical to validate the success of

the synthesis and to ensure its suitability for its intended application. A combination of high-

resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy

provides a comprehensive assessment of both the overall isotopic enrichment and the site-

specific deuterium incorporation.

Quantitative Data Summary
Parameter Specification Analytical Technique

Isotopic Purity (Atom % D) ≥ 98%
Mass Spectrometry, NMR

Spectroscopy

Chemical Purity ≥ 99% Gas Chromatography (GC)

Molecular Weight (d11) 99.22 g/mol Mass Spectrometry
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Experimental Protocol: Isotopic Purity Determination by
GC-MS
Gas chromatography coupled with mass spectrometry is a powerful technique for determining

the isotopic distribution of volatile compounds like 1-Pentan-d11-ol.

Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) of the purified 1-Pentan-
d11-ol in a volatile solvent such as dichloromethane or ethyl acetate.

Instrumentation: A gas chromatograph equipped with a capillary column (e.g., DB-5ms or

equivalent) coupled to a high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or

Orbitrap).

GC Conditions:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher

temperature (e.g., 200 °C) to ensure good separation.

Injection Volume: 1 µL

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan a mass range that includes the molecular ion of the unlabeled and fully

deuterated 1-pentanol (e.g., m/z 50-150).

Acquisition Mode: Full scan mode with high resolution.

Data Analysis:

Identify the chromatographic peak corresponding to 1-Pentan-d11-ol.

Extract the mass spectrum for this peak.
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Determine the relative abundances of the molecular ion peaks for each isotopologue (M,

M+1, M+2, ..., M+11).

Calculate the isotopic purity (Atom % D) by considering the weighted average of the

deuterium content across all observed isotopologues.

Experimental Protocol: Isotopic Purity Determination by
NMR Spectroscopy
¹H and ²H NMR spectroscopy are used to confirm the positions and extent of deuteration.

Sample Preparation: Dissolve a small amount of the purified 1-Pentan-d11-ol in a suitable

NMR solvent (e.g., CDCl₃).

¹H NMR Analysis:

Acquire a standard proton NMR spectrum.

The absence or significant reduction of signals corresponding to the pentyl chain protons

confirms a high level of deuteration.

The presence of a small residual signal for the hydroxyl proton (which may be broad and

variable in position) is expected.

²H NMR Analysis:

Acquire a deuterium NMR spectrum.

Observe signals corresponding to the different deuterated positions in the molecule (CD₃,

CD₂, CD₂OH).

The relative integration of these signals can be used to confirm the distribution of

deuterium atoms.
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Mass Spectrometry Analysis NMR Spectroscopy Analysis

Sample Preparation
(Dilute Solution)

GC-MS Analysis
(High Resolution)

Data Analysis:
Isotopologue Distribution

Isotopic Purity (Atom % D)

Sample Preparation
(in CDCl₃)

¹H NMR:
Confirm Absence of Protons

²H NMR:
Confirm Deuterium Positions

Site-Specific Deuteration

Purified 1-Pentan-d11-ol

Click to download full resolution via product page

Workflow for isotopic purity analysis of 1-Pentan-d11-ol.

Conclusion
The synthesis of 1-Pentan-d11-ol with high isotopic purity is readily achievable through the

reduction of commercially available pentanoic-d9 acid with a deuterated reducing agent.

Rigorous analytical characterization using high-resolution mass spectrometry and NMR

spectroscopy is essential to confirm the isotopic enrichment and the correct placement of the

deuterium atoms. The detailed protocols provided in this guide serve as a valuable resource for

researchers and scientists in the synthesis and quality control of this important deuterated

compound, ensuring its reliability for various applications in drug development and scientific

research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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